3-(2-Methoxy-5-methylbenzyl)azetidine

• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol
• IUPAC Name: 3-[(2-methoxy-5-methylphenyl)methyl]azetidine
• InChI: InChI=1S/C12H17NO/c1-9-3-4-12(14-2)11(5-9)6-10-7-13-8-10/h3-5,10,13H,6-8H2,1-2H3
• InChI Key: XEUWYOFPSJITAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)CC2CNC2

Description

3-(2-Methoxy-5-methylbenzyl)azetidine is a chemical compound with the molecular formula C12H17NO. It belongs to the class of azetidines, which are four-membered nitrogen-containing heterocycles. Azetidines are known for their significant ring strain, which imparts unique reactivity and stability characteristics. This compound is of interest in various fields, including organic synthesis, medicinal chemistry, and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Methoxy-5-methylbenzyl)azetidine typically involves the reaction of 2-methoxy-5-methylbenzylamine with an appropriate azetidine precursor. One common method is the [2+2] cycloaddition reaction, where an imine and an alkene component undergo a photocycloaddition reaction to form the azetidine ring . This reaction is often catalyzed by visible light and copper, which facilitates the formation of the four-membered ring through a radical cascade cyclization .

Industrial Production Methods

Companies like ChemScene provide this compound with high purity and in large quantities for various applications .

Chemical Reactions Analysis

Types of Reactions

3-(2-Methoxy-5-methylbenzyl)azetidine undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various oxidized derivatives.

Reduction: Reduction reactions can convert the compound into different reduced forms.

Substitution: The azetidine ring can undergo substitution reactions, where one or more hydrogen atoms are replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Substitution reactions may involve reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, alcohols).

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized azetidine derivatives, while substitution reactions can produce various substituted azetidines .

Scientific Research Applications

3-(2-Methoxy-5-methylbenzyl)azetidine has several scientific research applications:

Chemistry: It serves as a valuable intermediate in organic synthesis, enabling the construction of complex molecules.

Biology: The compound is used in the study of biological processes and as a building block for biologically active molecules.

Medicine: In medicinal chemistry, azetidines are explored for their potential therapeutic properties, including as components of pharmaceuticals.

Industry: The compound is utilized in the development of new materials and polymers with unique properties.

Mechanism of Action

The mechanism of action of 3-(2-Methoxy-5-methylbenzyl)azetidine involves its interaction with molecular targets and pathways. The compound’s reactivity is driven by the significant ring strain of the azetidine ring, which facilitates various chemical transformations. The polar nitrogen atom within the ring also contributes to its reactivity and interaction with other molecules .

Comparison with Similar Compounds

Similar Compounds

Azetidine: The parent compound of the azetidine class, known for its high ring strain and reactivity.

Aziridine: A three-membered nitrogen-containing heterocycle with even higher ring strain and reactivity compared to azetidines.

Pyrrolidine: A five-membered nitrogen-containing heterocycle with lower ring strain and different reactivity characteristics.

Uniqueness

3-(2-Methoxy-5-methylbenzyl)azetidine is unique due to the presence of the 2-methoxy-5-methylbenzyl group, which imparts specific chemical and physical properties.